Cas no 107879-46-9 (1H-Benzimidazole-1,2-diamine,N2-methyl-)

1H-Benzimidazole-1,2-diamine,N2-methyl- structure
107879-46-9 structure
Product Name:1H-Benzimidazole-1,2-diamine,N2-methyl-
CAS No:107879-46-9
MF:C8H10N4
MW:162.19180059433
CID:127731
PubChem ID:827912
Update Time:2025-04-18

1H-Benzimidazole-1,2-diamine,N2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1,2-diamine,N2-methyl-
    • 1-Amino-2-(methylamino)benzimidazole
    • 1-Amino-2-methylaminobenzimidazole
    • 1H-Benzimidazole-1,2-diamine,N2-methyl-(9CI)
    • N2-Methyl-1H-benzo[d]imidazole-1,2-diamine
    • SMR000225087
    • N~2~-methyl-1H-benzimidazole-1,2-diamine
    • MLS000699955
    • CHEMBL1880559
    • N2-methyl-1H-Benzimidazole-1,2-diamine
    • Oprea1_112750
    • 2-N-methylbenzimidazole-1,2-diamine
    • HMS2551D23
    • 107879-46-9
    • DTXSID901282668
    • Inchi: 1S/C8H10N4/c1-10-8-11-6-4-2-3-5-7(6)12(8)9/h2-5H,9H2,1H3,(H,10,11)
    • InChI Key: SXJOIEGSRDDFQM-UHFFFAOYSA-N
    • SMILES: N1(C(NC)=NC2C=CC=CC1=2)N

Computed Properties

  • Exact Mass: 162.0907
  • Monoisotopic Mass: 162.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.9Ų

Experimental Properties

  • PSA: 55.87
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